Cas no 1211511-40-8 (3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride)
1211511-40-8 structure
Product Name:3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride
CAS No:1211511-40-8
MF:C11H13ClF3NO
MW:267.675232648849
CID:858512
PubChem ID:53412004
Update Time:2025-04-19
3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(TrifluoroMethyl)phenoxy]-pyrrolidine HCl
- 3-[4-(Trifluoromethyl)phenoxy]pyrrolidine hydrochloride
- 3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride
- CS-0432672
- C77802
- DTXSID60696529
- F2158-2066
- 3-(4-(trifluoromethyl)phenoxy)pyrrolidinehydrochloride
- 3-[4-(Trifluoromethyl)phenoxy]pyrrolidine HCl
- 1211511-40-8
- 3-[4-(Trifluoromethyl)phenoxy]pyrrolidinehydrochloride
- 3-[4-(trifluoromethyl)phenoxy]pyrrolidine;hydrochloride
- 3-[4-(Trifluoromethyl)phenoxy]pyrrolidine--hydrogen chloride (1/1)
- AKOS015849592
-
- MDL: MFCD13561140
- Inchi: 1S/C11H12F3NO.ClH/c12-11(13,14)8-1-3-9(4-2-8)16-10-5-6-15-7-10;/h1-4,10,15H,5-7H2;1H
- InChI Key: QVLWPPNOVSOMCG-UHFFFAOYSA-N
- SMILES: Cl.FC(C1C=CC(=CC=1)OC1CNCC1)(F)F
Computed Properties
- Exact Mass: 267.06389
- Monoisotopic Mass: 267.0637762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023407-500mg |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidinehydrochloride |
1211511-40-8 | 500mg |
1966CNY | 2021-05-07 | ||
| Chemenu | CM197666-5g |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidinehydrochloride |
1211511-40-8 | 95% | 5g |
$611 | 2021-08-05 | |
| Chemenu | CM197666-1g |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidinehydrochloride |
1211511-40-8 | 95% | 1g |
$406 | 2023-11-22 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023407-500mg |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidinehydrochloride |
1211511-40-8 | 500mg |
1966.0CNY | 2021-07-13 | ||
| TRC | T897333-5mg |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidine Hydrochloride |
1211511-40-8 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897333-10mg |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidine Hydrochloride |
1211511-40-8 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T897333-50mg |
3-[4-(Trifluoromethyl)phenoxy]pyrrolidine Hydrochloride |
1211511-40-8 | 50mg |
$ 115.00 | 2022-06-02 | ||
| Life Chemicals | F2158-2066-0.25g |
3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride |
1211511-40-8 | 95%+ | 0.25g |
$284.0 | 2023-09-06 | |
| Life Chemicals | F2158-2066-0.5g |
3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride |
1211511-40-8 | 95%+ | 0.5g |
$299.0 | 2023-09-06 | |
| Life Chemicals | F2158-2066-1g |
3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride |
1211511-40-8 | 95%+ | 1g |
$315.0 | 2023-09-06 |
3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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